trans-4-(Cbz-amino)cyclohexanemethanamine hydrochloride
Overview
Description
“trans-4-(Cbz-amino)cyclohexanemethanamine hydrochloride” is a chemical compound with the molecular formula C15H23ClN2O2 . It is also known by other names such as “Z-1,4-Trans-amcha hcl”, “benzyl N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride”, and "Benzyl trans-4-aminomethylcyclohexylcarbamate hydrochloride" .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 298.81 g/mol, hydrogen bond donor count of 3, hydrogen bond acceptor count of 3, rotatable bond count of 5, exact mass of 298.1448057 g/mol, monoisotopic mass of 298.1448057 g/mol, topological polar surface area of 64.4 Ų, heavy atom count of 20, and a formal charge of 0 .Scientific Research Applications
Spectrofluorimetric Analysis in Drug Formulation
A study by Duangrat et al. (2008) developed a spectrofluorimetric method for the determination of tranexamic acid in hydrogel patch formulations, which shares a similar structural motif with the target compound. This method employed derivatization with naphthalene-2,3-dicarboxaldehyde (NDA) in the presence of cyanide ion to produce a fluorescent product, demonstrating its application in precise and accurate drug analysis in formulations without the need for separation techniques (Duangrat et al., 2008).
Chemoenzymatic Synthesis and Stereochemistry
Rodríguez-Rodríguez et al. (2013) focused on the chemoenzymatic synthesis of orthogonally protected racemic trans-3-amino-4-hydroxypyrrolidines from N-Cbz-3,4-epoxypyrrolidine, utilizing lipase-catalyzed reactions for resolution. This research illustrates the synthetic versatility of Cbz-protected amines and their application in producing high-purity stereoisomers (Rodríguez-Rodríguez et al., 2013).
Environmental Monitoring of Pharmaceutical Residues
Martínez Bueno et al. (2016) utilized polar organic chemical integrative sampling (POCIS) passive samplers to detect pharmaceutical residues, including carbamazepine and its transformation products, in marine environments. This study highlights the relevance of advanced chemical analysis methods in assessing the environmental impact of pharmaceuticals, suggesting a potential application area for related compounds in environmental monitoring (Martínez Bueno et al., 2016).
Synthesis and Application in Medicinal Chemistry
Another example includes the work of Miller et al. (2003), who described the synthesis of trans-cyclopropyl beta-amino acid derivatives with excellent enantioselectivities, using a chiral (Salen)Ru(II) cyclopropanation catalyst. This research showcases the utility of Cbz-protected amino acids in the synthesis of structurally complex and stereochemically defined compounds for potential pharmaceutical applications (Miller et al., 2003).
Properties
IUPAC Name |
benzyl N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c16-10-12-6-8-14(9-7-12)17-15(18)19-11-13-4-2-1-3-5-13;/h1-5,12,14H,6-11,16H2,(H,17,18);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUVDEZPQPDTJBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CN)NC(=O)OCC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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